Cas no 90646-02-9 (Cyclopentanone, 2-(butylthio)-)
90646-02-9 structure
Product Name:Cyclopentanone, 2-(butylthio)-
CAS No:90646-02-9
MF:C9H16OS
MW:172.287741661072
CID:788510
PubChem ID:22931396
Update Time:2025-04-19
Cyclopentanone, 2-(butylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 2-(butylthio)-
- 2-butylsulfanylcyclopentan-1-one
- 2-Butylthiocyclopentanone
- SCHEMBL1041291
- DTXSID90629007
- 90646-02-9
- HDMMBBZMQHPJIY-UHFFFAOYSA-N
- 2-(BUTYLSULFANYL)CYCLOPENTAN-1-ONE
-
- Inchi: 1S/C9H16OS/c1-2-3-7-11-9-6-4-5-8(9)10/h9H,2-7H2,1H3
- InChI Key: HDMMBBZMQHPJIY-UHFFFAOYSA-N
- SMILES: S(CCCC)C1C(CCC1)=O
Computed Properties
- Exact Mass: 172.09218630g/mol
- Monoisotopic Mass: 172.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.4Ų
Cyclopentanone, 2-(butylthio)- Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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